Cas no 179118-06-0 (Benzenecarboximidamide, 4,4'-(3,4-dimethyl-2,5-furandiyl)bis-)
179118-06-0 structure
Product Name:Benzenecarboximidamide, 4,4'-(3,4-dimethyl-2,5-furandiyl)bis-
CAS No:179118-06-0
MF:C20H20N4O
MW:332.399003982544
CID:1367368
PubChem ID:432303
Update Time:2025-04-20
Benzenecarboximidamide, 4,4'-(3,4-dimethyl-2,5-furandiyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarboximidamide, 4,4'-(3,4-dimethyl-2,5-furandiyl)bis-
- NSC305836
- SCHEMBL549141
- 179118-06-0
- BDBM50151029
- CHEMBL3770283
- 3,4-Dimethyl-2,5-bis(4-amidinophenyl)furan
- 4-[5-(4-carbamimidoylphenyl)-3,4-dimethyl-2-furyl]benzamidine
- 4,4'-(3,4-Dimethylfuran-2,5-diyl)dibenzimidamide
- Benzenecarboximidamide der.
-
- Inchi: 1S/C20H20N4O/c1-11-12(2)18(14-5-9-16(10-6-14)20(23)24)25-17(11)13-3-7-15(8-4-13)19(21)22/h3-10H,1-2H3,(H3,21,22)(H3,23,24)
- InChI Key: KUBQARQJQHKFTA-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(C(=N)N)=CC=2)=C(C)C(C)=C1C1C=CC(C(=N)N)=CC=1
Computed Properties
- Exact Mass: 332.1639
- Monoisotopic Mass: 332.164
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.27
- Boiling Point: 459.2°C at 760 mmHg
- Flash Point: 231.5°C
- Refractive Index: 1.655
- PSA: 112.88
Benzenecarboximidamide, 4,4'-(3,4-dimethyl-2,5-furandiyl)bis- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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